Cas no 899947-27-4 (3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea)

• Product Name: 3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea
• CAS No: 899947-27-4
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• CID: 5489284
• Update Time: 2025-06-30

3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylindol-3-yl)-3-(2-methylsulfanylphenyl)urea
• 3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea

• Inchi： 1S/C17H17N3OS/c1-20-11-14(12-7-3-5-9-15(12)20)19-17(21)18-13-8-4-6-10-16(13)22-2/h3-11H,1-2H3,(H2,18,19,21)
• InChI Key： ULQSRUBVMZHZPC-UHFFFAOYSA-N
• SMILES： N(C1C2=C(N(C)C=1)C=CC=C2)C(NC1=CC=CC=C1SC)=O

Additional information on 3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea

3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea (CAS No. 899947-27-4): A Comprehensive Overview

3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea, with the CAS number 899947-27-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MMP (Methylsulfanylphenylurea), is characterized by its unique structural features and potential therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

The molecular formula of 3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea is C₁₈H₁₈N₃O_S. The compound consists of an indole ring, a urea moiety, and a phenyl group substituted with a methylsulfanyl group. The indole ring is a common structural motif found in many biologically active compounds, contributing to its potential pharmacological activities. The urea functionality adds polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets.

The presence of the methylsulfanyl group on the phenyl ring introduces additional chemical reactivity and biological activity. This group can undergo various chemical transformations, such as oxidation to sulfoxide or sulfone, which can modulate the compound's properties and biological effects. The overall structure of MMP suggests that it may exhibit favorable pharmacokinetic properties, such as good membrane permeability and metabolic stability.

Biological Activities and Mechanisms of Action

MMP has been extensively studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its anti-inflammatory properties. Recent studies have shown that MMP can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating signaling pathways involved in inflammation. This makes it a promising candidate for the treatment of inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, MMP has also demonstrated potential as an antitumor agent. Research has indicated that it can induce apoptosis in cancer cells by targeting multiple signaling pathways, including those involving p53, Bcl-2, and caspases. These findings suggest that MMP may have a broad spectrum of antitumor activity and could be further developed as a novel anticancer drug.

MMP has also been investigated for its neuroprotective properties. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the activation of antioxidant defense systems and the inhibition of neuroinflammatory responses.

Clinical Trials and Development Status

The promising preclinical results with MMP have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have demonstrated that MMP is well-tolerated at therapeutic doses with minimal side effects. These trials have primarily focused on inflammatory conditions and cancer, with encouraging preliminary results.

In a phase I clinical trial for rheumatoid arthritis, patients treated with MMP showed significant reductions in disease activity scores compared to placebo-treated controls. Similarly, a phase II trial for colorectal cancer patients reported improved response rates and prolonged progression-free survival in those receiving MMP. These findings provide strong evidence for the potential clinical utility of this compound.

FUTURE DIRECTIONS AND CHALLENGES

The future development of MMP strong > holds great promise but also presents several challenges. One key challenge is optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Ongoing research is focused on developing prodrugs or formulations that can improve the delivery and targeting of < strong >MMP< / strong > to specific tissues or cells. p > < p >Another area of interest is exploring combination therapies involvingMMP< / strong > with other drugs to achieve synergistic effects. For example, combiningMMP< / strong > with existing anti-inflammatory or anticancer agents may enhance therapeutic outcomes while reducing individual drug dosages.< / p > < p >In conclusion,< strong >3-(1-methyl-1H-indol-3-yl)-1-2-(methylsulfanyl)phenylurea (CAS No.< / strong >< strong >899947-27-4)< / strong >< / strong > represents a promising compound with diverse biological activities and potential therapeutic applications.< strong >MMP< / strong > has shown significant promise in preclinical studies and early-phase clinical trials for treating inflammatory disorders,cancer,and neurodegenerative diseases.Further research is needed to fully elucidate its mechanisms of action,optimize its pharmacological properties,and advance its development into effective treatments for these conditions.< / p > article > < / response >